Cas no 884-09-3 (S-phenyl benzenecarbothioate)

• Product Name: S-phenyl benzenecarbothioate
• CAS No: 884-09-3
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• CID: 993057
• PubChem ID: 97117
• Update Time: 2025-04-20

S-phenyl benzenecarbothioate Chemical and Physical Properties

Names and Identifiers

• S-phenyl benzenecarbothioate
• NSC 100976
• Phenyl thiobenzoate
• VCQYDZJGTXAFRL-UHFFFAOYSA-N
• NCIOpen2_006737
• AKOS002225436
• NCGC00339051-01
• Benzoic acid, thio-, S-phenyl ester
• AB01330923-02
• NSC100976
• NSC-100976
• Benzenecarbothioic acid, S-phenyl ester
• S-Phenyl benzothioate
• AG-668/02781054
• VCQYDZJGTXAFRL-UHFFFAOYSA-
• thiobenzoic acid S-phenyl ester
• DTXSID40237015
• S-Phenyl thiobenzoate
• SCHEMBL274958
• BRN 2047040
• InChI=1/C13H10OS/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H
• 884-09-3
• STK701855

• Inchi： 1S/C13H10OS/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H
• InChI Key： VCQYDZJGTXAFRL-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.04523611g/mol
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64-66 ºC
• Solubility: Almost insoluble (0.024 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives